Cas no 129332-29-2 (tert-Butyl Fluvastatin)

• Product Name: tert-Butyl Fluvastatin
• CAS No: 129332-29-2
• MF: C₂₈H₃₄FNO₄
• MW: 467.572271823883
• CID: 63990
• PubChem ID: 20730394
• Update Time: 2025-04-18

tert-Butyl Fluvastatin Chemical and Physical Properties

Names and Identifiers

• t-Butyl(E)-3,5-dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethyl-indol-2'-yl]-6-heptenoate
• tert-Butyl (E)-3,5-dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethyl-indol-2'-yl]-6-heptenoate
• Fluvastatin sodium intermediate F4
• t-Butyl(E)-3,5-dihydroxy-7-[3-(4-fluorophenyl)-1-methylethyl-indol-2-yl]-6-heptenoate
• tert-Butyl Fluvastatin
• tert-butyl (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• tert-butyl (6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• tert-Butyl(R*,S*-(E))-(±)-7-[3-(4-fluorophenyl)-1-(-1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoa
• tert-Butyl (3R,5S,6E)-rel-7-[3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate
• 6-Heptenoicacid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-,1,1-dimethylethyl ester, [R*,S*-(E)]-(?à)-
• 6-Heptenoic acid,7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-,1,1-dimethylethyl ester, [R*,S*-(E)]-
• tert-Butyl (E)-3,5-d
• Fluvastatin Related CoMpound B
• t-Butyl(E)-3,5-dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethyl-indol-2'-yl]-6-
• (6E)-7-{3-[1-(4-fluorophenyl)propan-2-yl]-1H-indol-2-yl}-3,5-dihydroxy-8,8-diMethylnon-6-enoate
• tert-Butyl(R*,S*-(E))-(±)-7-[3-(4-fluorophenyl)-1-(-1-Methylethyl) -1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• 129332-29-2
• 6-Heptenoic acid,7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-,1,1-dimethylethyl ester, (3R,5S,6E)-
• (3S,5S,6E)-O-tert-Butyl Fluvastatin
• Fluvastatin tert-Butyl Ester
• 1,1-Dimethylethyl (3RS,5SR,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate (Fluvastatin tert-Butyl Ester)
• (3S,5R,E)-tert-Butyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• BCP14255
• SCHEMBL557746
• 7-[3-(4-fluorophenyl)-1-propan-2-yl-2-indolyl]-3,5-dihydroxy-6-heptenoic acid tert-butyl ester
• AKOS015897007
• tert-Butyl (E)-3,5-Dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethylindol-2'-yl)hept-6-enoate
• AC-6853
• tert-butyl (E)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
• 7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid 1,1-dimethylethyl ester
• SCHEMBL557747

• Inchi： 1S/C28H34FNO4/c1-18(2)30-24-9-7-6-8-23(24)27(19-10-12-20(29)13-11-19)25(30)15-14-21(31)16-22(32)17-26(33)34-28(3,4)5/h6-15,18,21-22,31-32H,16-17H2,1-5H3/b15-14+
• InChI Key： USGKHYXJISAYPE-CCEZHUSRSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1/C=C/C(CC(CC(=O)OC(C)(C)C)O)O)C(C)C

Computed Properties

• Exact Mass: 467.247
• Monoisotopic Mass: 467.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.139
• Melting Point: 138-143oC
• Boiling Point: 642.264 °C at 760 mmHg
• Flash Point: 642.264 °C at 760 mmHg
• Refractive Index: 1.552
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 71.69000
• LogP: 5.88520

tert-Butyl Fluvastatin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles